Cas no 1095714-91-2 (N-Benzyl Epinephrine)

• Product Name: N-Benzyl Epinephrine
• CAS No: 1095714-91-2
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 1062643
• PubChem ID: 22005903
• Update Time: 2025-08-02

N-Benzyl Epinephrine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl Epinephrine
• N-Benzyl Epinephrine DISCONTINUED
• N-Benzyl Epinephrine DISCONTINUED
• N-benzyladrenaline
• 1095714-91-2
• PS-19065
• 4-[2-[benzyl(methyl)amino]-1-hydroxyethyl]benzene-1,2-diol
• rac Adrenaline Impurity D
• F89519
• YENHZTNWVCNPRW-UHFFFAOYSA-N
• rac Adrenaline EP Impurity D
• 4-[2-[benzyl(methyl)amino]-1-hydroxy-ethyl]benzene-1,2-diol
• N-BenzylEpinephrine-d3
• 4-[1-Hydroxy-2-[methyl(phenylmethyl)amino]ethyl]-1,2-benzenediol
• DTXSID301171362
• 4-(2-(Benzyl(methyl)amino)-1-hydroxyethyl)benzene-1,2-diol
• Adrenaline Impurity D

• Inchi： 1S/C16H19NO3/c1-17(10-12-5-3-2-4-6-12)11-16(20)13-7-8-14(18)15(19)9-13/h2-9,16,18-20H,10-11H2,1H3
• InChI Key： YENHZTNWVCNPRW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)O)O)CN(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.13600
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Melting Point: 130-135°C
• Boiling Point: NA
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 63.93000
• LogP: 2.26320

N-Benzyl Epinephrine Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols